Cas no 1866332-99-1 (3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine
• CAS No: 1866332-99-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5692723
• PubChem ID: 127010979
• Update Time: 2025-07-23

3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine
• EN300-1476814
• 1866332-99-1

• Inchi： 1S/C11H19N3/c1-8-4-9(2)11(12-5-8)10-6-13-14(3)7-10/h6-9,11-12H,4-5H2,1-3H3
• InChI Key： LPJHTVDQPNWIHA-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C)C1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine

Introduction to 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine and its CAS No. 1866332-99-1

3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine, identified by the chemical abstracts service number 1866332-99-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a pyrazole moiety linked to a methyl-substituted piperidine ring, making it a structurally intriguing molecule with potential applications in drug discovery and development. The presence of both dimethyl and methyl groups in the piperidine ring, along with the pyrazole substituent, contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets.

The synthesis of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The precise arrangement of substituents around the piperidine and pyrazole rings is essential for achieving the desired pharmacological activity. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various biomedical research avenues.

One of the most compelling aspects of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine is its potential as a pharmacophore in the development of novel therapeutic agents. The pyrazole ring is a well-known scaffold in medicinal chemistry, often incorporated into drugs due to its ability to modulate biological pathways. For instance, pyrazole derivatives have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The addition of a methyl-substituted piperidine moiety further enhances the compound's bioactivity by influencing its solubility and binding affinity to target proteins.

Recent studies have highlighted the importance of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine in the context of central nervous system (CNS) disorders. Research suggests that this compound may interact with neurotransmitter receptors and ion channels, potentially making it a viable candidate for treating neurological conditions such as depression, anxiety, and neurodegenerative diseases. The structural features of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine allow it to modulate the activity of key signaling pathways involved in these disorders, offering a promising avenue for further investigation.

In addition to its potential applications in CNS therapy, 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine has also been explored for its role in immunomodulation. Preclinical studies indicate that this compound may influence immune cell function by interacting with specific receptors on immune cells. This property makes it an attractive candidate for developing immunotherapies targeting autoimmune diseases and chronic inflammatory conditions. The ability of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine to modulate immune responses without significant side effects is a significant advantage for its therapeutic use.

The pharmacokinetic profile of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine is another critical factor that influences its clinical potential. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. Its moderate lipophilicity ensures efficient penetration across biological membranes, while its stability in biological systems allows for prolonged half-life and sustained therapeutic effects. These characteristics make 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-y)piperidine an excellent candidate for further development into a drug candidate.

From a computational chemistry perspective, 3, 5-Dimeth yl - 2 - ( 1 - me th y l - 1 H - py ra z ol - 4 - y l ) p ip e rid ine has been extensively studied using molecular modeling techniques. These studies have provided valuable insights into its binding interactions with target proteins and enzymes. The use of virtual screening methods has allowed researchers to identify potential lead compounds derived from this scaffold more efficiently than traditional experimental approaches alone. This integration of computational tools with experimental data has accelerated the drug discovery process significantly.

The safety profile of 3, 5-Dimeth yl - 2 - ( 1 - me th y l - 1 H - py ra z ol - 4 - y l ) p ip e rid ine is also an important consideration during its development as a therapeutic agent. Preliminary toxicology studies have demonstrated that this compound exhibits low toxicity at therapeutic doses when tested in vitro and in vivo models . Its minimal side effects make it an attractive option for clinical translation . Further studies are needed to fully characterize its safety profile , but these initial findings are promising .

The future directions for research on 3, 5-Dimeth yl - 2 - ( 1 - me th y l - 1 H - py ra z ol - 4 - y l ) p ip e rid ine include exploring new synthetic routes , optimizing its pharmacological activity , and conducting clinical trials to evaluate its efficacy in humans . Advances in synthetic chemistry will enable the production of analogs with improved properties , while continued preclinical research will provide more data on its therapeutic potential . If successful , this compound could become an important tool in managing various diseases .